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Abstract
Collinone is a novel, heavily oxidized, angular hexacyclic polyketide with demonstrated

antibacterial and cytotoxic properties.[1] First isolated from a genetically engineered

Streptomyces strain, this recombinant antibiotic presents a unique chemical scaffold with

potential for further drug development.[1] This document provides a comprehensive overview of

the known chemical and physical properties of Collinone, its biological activity, and the

methodologies relevant to its study. All quantitative data are summarized for clarity, and key

conceptual workflows are visualized.

Chemical Structure and Physicochemical Properties
Collinone is a complex polyketide with the molecular formula C₂₇H₁₈O₁₂ and a molecular

weight of 534.42 g/mol .[2] Its intricate structure was elucidated through spectroscopic methods

and is characterized by a benz[a]naphthacene ring system, similar to angucycline antibiotics.[1]

Chemical Structure
The IUPAC name for Collinone is (1S,14R)-1,3,14,15,26-pentahydroxy-21-methoxy-7-methyl-

6-oxahexacyclo[12.12.0.0²,¹¹.0⁴,⁹.0¹⁶,²⁵.0¹⁸,²³]hexacosa-2(11),3,7,9,15,18(23),20,25-octaene-

5,17,19,22,24-pentone. The structure is depicted below:

Chemical structure of Collinone
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Figure 1: 2D Chemical Structure of Collinone.

Physicochemical Properties
The following table summarizes the key physicochemical properties of Collinone. It should be

noted that most of the available data are computationally predicted and await experimental

verification.

Property Value Source

Molecular Formula C₂₇H₁₈O₁₂ MedChemExpress

Molecular Weight 534.42 g/mol MedChemExpress

CAS Number 343315-22-0 MedChemExpress

Appearance Solid (presumed) -

Solubility Data not available -

pKa Data not available -

LogP Data not available -

Biological Activity
Collinone has been shown to exhibit biological activity, primarily as an antibacterial agent and

also demonstrating cytotoxicity.[1][2]

Antibacterial Activity
Initial screenings revealed that Collinone possesses antibacterial activity, notably against

Gram-positive bacteria.[1][2] Of particular significance is its activity against vancomycin-

resistant enterococci (VRE), a group of pathogens of high clinical concern.[1] However, specific

minimum inhibitory concentration (MIC) values from the primary literature are not publicly

available at this time.

Cytotoxicity
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In addition to its antibacterial properties, Collinone has also been reported to show cytotoxicity.

[1][2] This suggests potential applications in oncology, although further studies are required to

determine its potency and selectivity against cancer cell lines.

Other Activities
Screening assays have indicated that Collinone does not possess significant antifungal or

antiviral activities.[1]

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, and biological characterization of

Collinone are not extensively available in the public domain. The information below represents

generalized methodologies commonly employed in the study of novel polyketides from

microbial sources.

Production and Isolation
Collinone was first identified as a product of a genetically engineered Streptomyces strain.[1]

The general workflow for producing and isolating such a compound is as follows:
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Fermentation

Extraction

Purification

Analysis

Large-scale fermentation of the engineered Streptomyces strain

Harvest of mycelium and culture broth

Solvent extraction of the crude product

Initial chromatographic separation (e.g., column chromatography)

Further purification (e.g., HPLC)

Spectroscopic analysis (NMR, MS, UV-Vis, IR) for structure elucidation Biological activity screening

Click to download full resolution via product page

Caption: Generalized workflow for the production and isolation of Collinone.

Structure Elucidation
The determination of Collinone's complex structure would have involved a combination of

spectroscopic techniques:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HMQC,

HMBC) NMR experiments to establish the carbon skeleton and the connectivity of protons

and carbons.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) to determine the exact

molecular formula. Fragmentation patterns in MS/MS experiments would provide further

structural information.

UV-Vis and IR Spectroscopy: To identify chromophores and functional groups within the

molecule.

Antibacterial Susceptibility Testing
To determine the antibacterial activity of Collinone, standard methods such as broth

microdilution or agar diffusion assays would be employed to determine the Minimum Inhibitory

Concentration (MIC) against various bacterial strains, including vancomycin-resistant

enterococci.

Mechanism of Action and Signaling Pathways
The mechanism of action of Collinone has not yet been elucidated. Given its polyketide nature

and cytotoxic activity, it could potentially interact with various cellular targets. The diagram

below illustrates a hypothetical signaling pathway that is often implicated in the mechanism of

cytotoxic natural products. Further research is needed to determine if Collinone's activity

involves this or other pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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